Cas no 2418718-80-4 ({5-(2-fluorophenyl)thiophen-2-ylmethyl}(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride)

• Product Name: {5-(2-fluorophenyl)thiophen-2-ylmethyl}(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride
• CAS No: 2418718-80-4
• MF: C₁₆H₁₆ClFN₂OS
• MW: 338.827445030212
• MDL: MFCD32679603
• CID: 5669133
• PubChem ID: 133601856
• Update Time: 2025-08-03

{5-(2-fluorophenyl)thiophen-2-ylmethyl}(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-Fluorophenyl)thiophen-2-yl]-N-[(5-methyl-1,2-oxazol-3-yl)methyl]methanamine;hydrochloride
• ([5-(2-Fluorophenyl)thiophen-2-yl]methyl)[(5-methyl-1,2-oxazol-3-yl)methyl]amine hydrochloride
• {[5-(2-fluorophenyl)thiophen-2-yl]methyl}[(5-methyl-1,2-oxazol-3-yl)methyl]amine hydrochloride
• 2418718-80-4
• EN300-26862761
• {5-(2-fluorophenyl)thiophen-2-ylmethyl}(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride

• MDL： MFCD32679603
• Inchi： 1S/C16H15FN2OS.ClH/c1-11-8-12(19-20-11)9-18-10-13-6-7-16(21-13)14-4-2-3-5-15(14)17;/h2-8,18H,9-10H2,1H3;1H
• InChI Key： ZDXANTSNRQFXJU-UHFFFAOYSA-N
• SMILES： Cl.S1C(C2C=CC=CC=2F)=CC=C1CNCC1C=C(C)ON=1

Computed Properties

• Exact Mass: 338.0655902g/mol
• Monoisotopic Mass: 338.0655902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.3Ų

Additional information on {5-(2-fluorophenyl)thiophen-2-ylmethyl}(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride

5-(2-Fluorophenyl)thiophen-2-ylmethyl(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride: A Comprehensive Overview

5-(2-Fluorophenyl)thiophen-2-ylmethyl(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride (CAS No. 2418718-80-4) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, characterized by the presence of thiophene and oxazole rings, which are known for their versatile biological activities. The molecule also incorporates a fluorophenyl group, which further enhances its potential for interaction with biological systems.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and acid-base neutralization. The presence of hydrochloride in its name indicates that it exists in its protonated form, which is often preferred for pharmaceutical applications due to improved solubility and stability. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and development purposes.

From a pharmacological perspective, 5-(2-fluorophenyl)thiophen-2-ylmethyl(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride has been extensively studied for its potential as a drug candidate. Its thiophene ring contributes to its ability to act as an antioxidant, while the oxazole moiety enhances its capacity to modulate cellular signaling pathways. Recent studies have highlighted its role in inhibiting key enzymes associated with neurodegenerative diseases, such as acetylcholinesterase and butyrylcholinesterase. These findings suggest that the compound could be a promising lead for the development of treatments for Alzheimer's disease and related conditions.

In addition to its pharmacological applications, this compound has also been explored for its potential in materials science. The fluorophenyl group imparts electronic properties that make it suitable for use in organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer blends can significantly improve their electrical conductivity and thermal stability, opening up new avenues for its application in advanced materials.

The structural versatility of 5-(2-fluorophenyl)thiophen-2-ylmethyl(5-methyl-1,2-oxazol-3-yl)methylamine hydrochloride also makes it an attractive candidate for further chemical modifications. By altering the substituents on the thiophene or oxazole rings, chemists can tailor the compound's properties to suit specific applications. For instance, introducing electron-withdrawing groups can enhance its bioavailability, while electron-donating groups can improve its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to predict the compound's behavior in various biological systems with unprecedented accuracy. Molecular docking studies have revealed that it exhibits strong binding affinities to several G-protein coupled receptors (GPCRs), which are critical targets in drug discovery. These insights have paved the way for experimental validation studies, which are currently underway to confirm its therapeutic potential.

In conclusion, 5-(2-fluorophenyl)thiophen-2-ylmethyl(5-methyl-1,2 oxazol 3 yl)methylamine hydrochloride (CAS No. 2418718 80 4) is a multifaceted compound with significant potential across diverse fields. Its unique structural features, combined with recent breakthroughs in synthetic and computational techniques, position it as a key player in both medicinal chemistry and materials science. As research continues to unfold, this compound is likely to unlock new possibilities for innovative applications in healthcare and beyond.